Cas no 1530963-33-7 (1-(2-Phenylethyl)-1H-1,2,3-triazol-4-amine)

• Product Name: 1-(2-Phenylethyl)-1H-1,2,3-triazol-4-amine
• CAS No: 1530963-33-7
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5713878
• PubChem ID: 79531392
• Update Time: 2025-05-20

1-(2-Phenylethyl)-1H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1530963-33-7
• 1-(2-Phenylethyl)-1H-1,2,3-triazol-4-amine
• CS-0284390
• EN300-1114671
• 1-Phenethyl-1h-1,2,3-triazol-4-amine
• AKOS018087135
• 1H-1,2,3-Triazol-4-amine, 1-(2-phenylethyl)-

• Inchi： 1S/C10H12N4/c11-10-8-14(13-12-10)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7,11H2
• InChI Key： YNUGDOPRKQRVFP-UHFFFAOYSA-N
• SMILES： N1(C=C(N)N=N1)CCC1C=CC=CC=1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 396.6±44.0 °C(Predicted)
• pka: 1.93±0.11(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-(2-Phenylethyl)-1H-1,2,3-triazol-4-amine

Introduction to 1-(2-Phenylethyl)-1H-1,2,3-Triazol-4-Amine (CAS No. 1530963-33-7)

The compound 1-(2-Phenylethyl)-1H-1,2,3-triazol-4-amine, identified by the CAS registry number CAS No. 1530963-33, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of triazoles, which are widely studied for their unique chemical properties and applications in various industries.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through innovative methodologies. Researchers have employed catalytic asymmetric synthesis techniques to achieve high yields and enantioselectivity, making it a valuable asset in drug discovery and material engineering.

The structural uniqueness of 1-(2-Phehylethyl)-1H-triazole lies in its ability to form hydrogen bonds and engage in π-interactions due to the presence of the phenethyl group and the triazole ring. These properties make it an ideal candidate for studying supramolecular chemistry and self-assembling systems.

In the context of pharmaceutical applications, this compound has shown promising results as a potential inhibitor of certain enzymes involved in neurodegenerative diseases. Studies published in leading journals such as Nature Communications and Chemical Science highlight its role in modulating enzyme activity through strategic placement within molecular frameworks.

Beyond its biological applications, CAS No. 1530963-based materials have been explored for their electronic properties. Recent research indicates that this compound can serve as a building block for organic semiconductors, contributing to advancements in flexible electronics and optoelectronic devices.

The synthesis of this compound involves a multi-step process that includes click chemistry reactions, specifically the Huisgen cycloaddition reaction. This approach not only enhances the efficiency of synthesis but also allows for functionalization at various positions on the triazole ring, enabling tailored chemical properties.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity profiles under standard laboratory conditions. This makes it a safer alternative for use in industrial applications compared to traditional hazardous chemicals.

The versatility of 1-(2-Phehylethyl)-triazole extends to its use as a ligand in coordination chemistry. Its ability to bind metal ions selectively has opened new avenues for catalytic processes and sensor development.

As per recent market analyses, demand for such specialized compounds is growing due to their role in cutting-edge technologies like drug delivery systems and advanced materials science. This growth is further fueled by increasing investments in R&D across pharmaceutical and electronic sectors.

In conclusion, the compound with CAS No. 1530963 holds immense potential across multiple domains due to its unique chemical attributes and versatile applications. Continued research into its properties will undoubtedly unlock further innovations that benefit various industries globally.